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Compound of Interest |

Compound Name: Dimethyldioctylammonium
CAS No.: 20256-55-7
Cat. No.: B10786854
- 7

CAS: 5538-94-3 | Synonyms: DODMAC, Distearyl Dimethyl Ammonium Chloride (analogue),
Quaternium-series

Executive Summary: The Hazard Landscape

Dimethyldioctylammonium chloride (DODA) is not merely a "soap"; it is a potent cationic
surfactant and Phase Transfer Catalyst (PTC). Its amphiphilic nature allows it to disrupt lipid
bilayers rapidly.

The Critical Risk: Unlike simple acids that burn on contact, lipophilic quaternary ammonium
compounds (QACs) like DODA can permeate the skin barrier, causing deep tissue necrosis
and potential systemic neurotoxicity. Some safety data sheets (SDS) classify specific high-
purity grades as H310 (Fatal in contact with skin) or H311 (Toxic in contact with skin), in
addition to being Skin Corr. 1B (Corrosive).[1][2][3][4][5]

This guide moves beyond compliance; it establishes a Zero-Exposure Protocol designed to
protect researchers from both acute chemical burns and chronic sensitization.

Part 1: Risk Assessment & Hazard Mechanics
The Mechanism of Injury
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To select the right PPE, you must understand the enemy. DODA operates via membrane lysis:

o Adsorption: The positively charged ammonium head group binds to negatively charged cell
membranes.

« Insertion: The dioctyl (C8) alkyl chains penetrate the hydrophobic core of the bilayer.
» Disruption: This causes leakage of intracellular contents and cell death.

o Implication for PPE: Standard latex gloves are permeable to organic cations. Thin nitrile
gloves (<4 mil) offer insufficient breakthrough time for concentrated solids.

GHS Hazard Profile (Consolidated)

Operational
Hazard Class Category Statement L
Implication
CRITICAL: Skin
Acute Toxicity Cat 2/3 Fatal/Toxic in contact contact must be
a
(Dermal) with skin prevented absolutely.
[2][6]
) ) Causes severe skin Immediate irreversible
Skin Corrosion Cat 1B _
burns damage possible.[2]

) Splash protection
Causes serious eye

Eye Damage Catl (face shield) is
damage
mandatory.[2][3]
_ . Very toxic to aquatic Zero-drain disposal
Aquatic Toxicity Acute 1 ] ]
life policy.

Part 2: The PPE Matrix

Standard "Lab Safety"” is insufficient. Use this Enhanced Protection Matrix.

Hand Protection (The Primary Barrier)

Do NOT use Latex. Latex proteins degrade rapidly upon contact with lipophilic QACs.
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. Secondary Glove
State of Matter Primary Glove Protocol
(Inner)

Double Gloving: The
outer glove protects
o ) N o o against abrasion and
) Nitrile (High Durability)  Nitrile (Examination) o
Solid / Powder ) ) ) ) bulk contamination.
(Thickness: = 5 mil) (Thickness: 4 mil) )
The inner glove
protects during

doffing.

Splash Guard: If using

. standard nitrile for
Concentrated Solution  Butyl Rubber or

] ) Nitrile (Examination) small volumes,
(>10%) Viton(If handling >1L) ) )
change immediately
upon any splash.
) ] Nitrile(Standard Lab Inspect for micro-tears
Dilute Solution (<1%) N/A
Grade) before use.

Respiratory & Body Protection
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Component Specification Rationale

DODA powder is hygroscopic

and static-prone; it aerosolizes
Respiratory N95 / P100 (Minimum) easily.[5] Inhalation causes

severe respiratory tract

irritation.

Safety glasses are insufficient
for pouring or weighing.
Chemical Goggles + Face Goggles seal the eyes from
Eye/Face _ _
Shield dust; the shield protects the
neck/face from corrosive

splashes.

Cotton lab coats absorb QACs,
holding the corrosive against

Body Tyvek® Lab Coat (or Apron) the skin. Use impervious
sleeves or aprons for bulk
handling.

Part 3: Operational Protocols
Workflow 1: Weighing & Solubilization (High Risk)

Goal: Prevent dust generation and static discharge.

o Engineering Control: Operate strictly within a Chemical Fume Hood or Powder Weighing

Station.

 Static Control: Use an antistatic gun or bar if available. DODA powder is "sticky" and static-

charged, leading to erratic dispersal.
e Weighing:
o Place a secondary containment tray inside the balance enclosure.

o Technique: Do not pour from the stock bottle. Use a disposable spatula to transfer solid to
the weigh boat.
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o Self-Validating Step: Wipe the exterior of the stock bottle with a dry tissue before returning
it to the shelf. If the tissue shows residue, your glove technique is failing.

e Solubilization:
o Add the solvent to the solid (not vice-versa) slowly to prevent "puffing” of the powder.

o Seal the vessel immediately.

Workflow 2: Spill Management

Scenario: 5g of solid DODA spills on the bench.

Isolate: Alert nearby personnel.

PPE Upgrade: Don a second pair of nitrile gloves and a face shield if not already worn.

Dry Clean-up (Preferred): Do not wet the powder initially (it creates a slippery, corrosive
sludge).

o Cover with a dry absorbent pad or scoop carefully into a waste container.

Wet Decontamination:

o Once bulk solid is removed, clean the area with 70% Isopropanol followed by water.

o Why Isopropanol? QACs are highly soluble in alcohols, ensuring efficient removal of
residues that water might just smear.

Part 4: Logical Workflow Visualization

The following diagram outlines the decision logic for handling DODA, emphasizing the
"Stop/Check" gates that prevent accidents.
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PPE: Double Nitrile + N95 PPE: Single Nitrile + Goggles
+ Goggles + Apron (Face Shield if >1L)

Engineering: Fume Hood
+ Antistatic Measures

\ [ Action: Pipetting/Transfer

Action: Weighing
(Use Secondary Containment)

N

Decontamination:
Wipe with 70% IPA -> Water

Disposal: Solid/Liquid Haz Waste
(NO DRAIN DISPOSAL)
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Caption: Operational logic flow for Dimethyldioctylammonium Chloride. Note the divergence
in PPE based on physical state and the unified strict disposal protocol.

Part 5: Emergency Response & Disposal
First Aid (Immediate Action)[3]

o Skin Contact: Rinse immediately with water for 15 minutes.[1] Do not use soap immediately;
flush first. Remove contaminated clothing while under the shower.[2][5][7]

e Eye Contact: Flush for 15 minutes, lifting eyelids. Time is vision.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by
trained personnel.

Disposal Logistics

Never dispose of DODA down the sink.

o Classification: Hazardous Waste (Toxic/Corrosive).[3]

e Segregation: Collect in a dedicated container labeled "Corrosive - Toxic - Organic."

o Aquatic Hazard: DODA is classified as Aquatic Acute 1.[2][4][5] Even small amounts in
wastewater can disrupt local water treatment bacteria and kill aquatic life.
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¢ Ansell. (2022). Chemical Resistance Guide: Permeation & Degradation Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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